molecular formula C12H19N3O2S B8403372 N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea

N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea

Cat. No.: B8403372
M. Wt: 269.37 g/mol
InChI Key: ASYNZUWCVTYWOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3O2S

Molecular Weight

269.37 g/mol

IUPAC Name

1-(2,2-diethoxyethyl)-3-pyridin-2-ylthiourea

InChI

InChI=1S/C12H19N3O2S/c1-3-16-11(17-4-2)9-14-12(18)15-10-7-5-6-8-13-10/h5-8,11H,3-4,9H2,1-2H3,(H2,13,14,15,18)

InChI Key

ASYNZUWCVTYWOA-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNC(=S)NC1=CC=CC=N1)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 11.1 g of 2-pyridylisothiocyanate dissolved in 100 ml of ethanol, was added 10.0 g of aminoacetaldehyde diethylacetal, followed by stirring of the resulting mixture under reflux with heating for 40 minutes. After completion of the reaction, the solvent was distilled off under reduced pressure. Crystals precipitated were collected by filtration to give 13.8 g of N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea (m.p.: 132° to 133° C.). To the thus obtained crystals was added 120 ml of 10% diluted hydrochloric acid, followed by stirring of the resulting mixture under reflux with heating for 30 minutes. The reaction mixture was cooled and adjusted to pH of 5 to 6 with use of 50% aqueous sodium hydroxide to precipitate crystals. The crystals precipitated were filtered out, washed with water and dried to give 8.3 g of the desired compound. m.p.: 162° to 163° C.
Quantity
11.1 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two

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